Cas no 2228449-39-4 (1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228449-39-4
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6496260
• PubChem ID: 165610045
• Update Time: 2025-10-28

1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid
• EN300-1752618
• 1-[(2,5-dimethylthiophen-3-yl)methyl]cyclopropane-1-carboxylic acid
• 2228449-39-4

• Inchi： 1S/C11H14O2S/c1-7-5-9(8(2)14-7)6-11(3-4-11)10(12)13/h5H,3-4,6H2,1-2H3,(H,12,13)
• InChI Key： UYRFKFWTQYPKHC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid

Professional Introduction to 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 2228449-39-4)

1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228449-39-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a cyclopropane ring with a thiophene moiety, making it a promising candidate for various biochemical applications. The presence of both aromatic and cyclic functionalities in its structure suggests potential interactions with biological targets, which has sparked considerable interest among researchers exploring novel therapeutic agents.

The molecular framework of 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid is particularly noteworthy due to its unique stereochemistry. The cyclopropane ring, known for its rigid three-membered structure, introduces conformational constraints that can influence the compound's reactivity and binding affinity. Additionally, the thiophene substituent at the 3-position of the dimethylthiophene moiety adds another layer of complexity, potentially enhancing its pharmacological properties. This combination of structural features makes it an intriguing subject for further investigation.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating thiophene derivatives. Thiophenes and their derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid structure aligns with this trend, offering a novel scaffold that could be exploited for drug development.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The cyclopropane ring is known to enhance binding affinity due to its rigid structure, which can stabilize enzyme-substrate interactions. Meanwhile, the thiophene ring provides a platform for further functionalization, allowing researchers to modify the molecule to improve its pharmacokinetic properties. This dual functionality makes it an attractive candidate for designing next-generation pharmaceuticals.

Recent studies have begun to shed light on the pharmacological properties of related compounds containing cyclopropane and thiophene moieties. For instance, researchers have explored analogs of this compound in the context of enzyme inhibition and receptor binding studies. These investigations have revealed promising results regarding their ability to modulate biological pathways relevant to various diseases. The 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid is anticipated to follow suit, offering new insights into potential therapeutic applications.

The synthesis of 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid presents unique challenges due to its complex structural features. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and cyclization strategies have been instrumental in achieving the desired molecular architecture. These synthetic approaches not only enhance the accessibility of the compound but also open avenues for further structural diversification.

The chemical reactivity of this compound is another area of interest. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse chemical transformations. Researchers have explored various functionalization strategies to modify specific regions of the molecule, aiming to optimize its biological activity. Such modifications could lead to the development of more potent and selective pharmaceutical agents.

In conclusion, 1-(2,5-dimethylthiophen-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228449-39-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure combines stereochemical rigidity with aromatic functionality, making it a versatile scaffold for drug discovery. With ongoing research uncovering new bioactive properties and synthetic strategies improving accessibility, this compound holds immense promise for future medical applications.